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Compound of Interest

Compound Name: Boc-NH-PEG4-CH2COOH

Cat. No.: B1682599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for Boc-NH-
PEG4-CH2COOH, a heterobifunctional PROTAC linker and ADC reagent. The following

sections detail the toxicological profile, recommended handling procedures, and emergency

protocols to ensure the safe and effective use of this compound in a laboratory setting.

Hazard Identification and Classification
Boc-NH-PEG4-CH2COOH is classified as hazardous under the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS). The primary hazards are acute oral toxicity

and acute and chronic aquatic toxicity.

GHS Classification:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1), H400.

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]

Hazard Statements:

H302: Harmful if swallowed.[1][2]
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H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

H410: Very toxic to aquatic life with long lasting effects.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Boc-NH-PEG4-CH2COOH is

provided in the table below.

Property Value Reference

CAS Number 876345-13-0 [1][2]

Molecular Formula C15H29NO8 [2]

Molecular Weight 351.39 g/mol [2]

Appearance Viscous Liquid

Density 1.1395 g/mL

Storage Temperature -20°C

Toxicological Data
While specific LD50 data for Boc-NH-PEG4-CH2COOH is not readily available, the GHS

classification of Acute Toxicity, Oral (Category 4) indicates an LD50 value in the range of 300 to

2000 mg/kg. For a related generic "Boc-NH-PEG-COOH", the acute oral LD50 in rats is

reported to be greater than 12,600 mg/kg, and the acute dermal LD50 in rabbits is greater than

5,000 mg/kg, suggesting low acute toxicity for similar compounds.
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Endpoint Species Route Value Classification

Acute Oral

Toxicity
Rat Oral

300-2000 mg/kg

(estimated)

Category 4

(Harmful if

swallowed)

Acute Aquatic

Toxicity
- - -

Category 1 (Very

toxic to aquatic

life)

Chronic Aquatic

Toxicity
- - -

Category 1 (Very

toxic to aquatic

life with long

lasting effects)

Experimental Protocols
Detailed experimental methodologies for assessing the key toxicological endpoints are outlined

below, based on internationally recognized OECD guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)
This method is used to estimate the acute oral toxicity of a substance.[3][4][5]

Principle: A stepwise procedure is used with a limited number of animals per step. The outcome

of each step determines the next step, allowing for classification of the substance with a

minimal number of animal deaths.

Methodology:

Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[3]

Animals are acclimatized to laboratory conditions for at least 5 days prior to the study.

Dosage: The test substance is administered orally by gavage in a single dose. The starting

dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body

weight).
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Procedure:

A group of three animals is dosed at the selected starting dose.

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

If mortality occurs in two or three of the animals, the test is repeated at a lower dose level.

If one or no animals die, the test is repeated at a higher dose level.

Observations: Animals are observed for changes in skin and fur, eyes, mucous membranes,

respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity

and behavior pattern. Body weight is recorded weekly.

Endpoint: The LD50 is estimated based on the dose level at which mortality is observed.

Acute Immobilisation Test for Aquatic Invertebrates
(OECD Guideline 202)
This test determines the acute toxicity of a substance to aquatic invertebrates, typically

Daphnia magna.[6][7]

Principle: Young daphnids are exposed to the test substance at a range of concentrations for

48 hours. The concentration at which 50% of the daphnids are immobilized is determined.

Methodology:

Test Organism:Daphnia magna, less than 24 hours old at the start of the test.[7]

Test Substance Preparation: A series of test solutions of different concentrations is prepared.

A control group with no test substance is also included.

Procedure:

Groups of daphnids are exposed to each test concentration and the control in a static or

semi-static system for 48 hours.[7]
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The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilization is

defined as the inability to swim within 15 seconds after gentle agitation.[6][7]

Test Conditions: The test is conducted at a constant temperature (20 ± 1°C) with a defined

light-dark cycle.

Endpoint: The EC50 (median effective concentration) for immobilization at 48 hours is

calculated.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are crucial to minimize exposure and ensure safety.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure easy access to an eyewash station and safety shower.

Personal Protective Equipment
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If working outside a fume hood or if aerosols may be generated, use

a NIOSH-approved respirator with an appropriate cartridge.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.
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First Aid Measures
In case of exposure, follow these first aid procedures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[1] Rinse

mouth.[1] Do NOT induce vomiting.

If on Skin: Wash with plenty of water.[8] If skin irritation occurs, get medical advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area at -20°C.

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[1] Avoid release to the environment.[1]

Logical Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Boc-NH-PEG4-
CH2COOH from receipt to disposal.
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Caption: Workflow for the safe handling of Boc-NH-PEG4-CH2COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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